1-(2-chlorophenyl)methyl-5-hydroxymethyl-2-propylthio-1H-imidazole
Cat. No. B8606703
Key on ui cas rn:
133486-38-1
M. Wt: 296.8 g/mol
InChI Key: ZLLLNMVZWPISGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05177096
Procedure details
A solution of 5-carboxymethyl-1-(2-chlorophenyl)methyl-2-propylthio-1H-imidazole (3.74 g, 11.5 mmol) in dry tetrahydrofuran (50 ml) was cooled to 78° C. under argon, and a solution of diisobutyl-alumninum hydride in toluene (30 ml of 1M) was added dropwise. The mixture was stirred at -78° C. for 1.5 hours, then allowed to slowly warm to room temperature. The reation was quenched by pouring onto iced dilute acetic acid, the product was extracted into methylene chloride and the organic extracts were washed with water, 5% sodium carbonate solution and brine. The dried, concentrated product was a light tan solid (3.32 g). Crystallization from ethanol/water gave 1-(2-chlorophenyl)methyl-5-hydroxymethyl-2-propylthio-1H-imidazole; mp 98°-101° C. The title compound is prepared by the procedure of Example 1 [(iii) Method A (i-vi)] using 1-(2-chlorophenyl)methyl-5-hydroxymethyl-2-propylthio-1H-imidazole in place of 2-n-butyl-1-(2-chlorophenyl)methyl-5-hydroxymethyl-1H-imidazole.
Name
5-carboxymethyl-1-(2-chlorophenyl)methyl-2-propylthio-1H-imidazole
Quantity
3.74 g
Type
reactant
Reaction Step One
[Compound]
Name
diisobutyl-alumninum hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
C([CH2:4][C:5]1[N:9]([CH2:10][C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=2[Cl:17])[C:8]([S:18][CH2:19][CH2:20][CH3:21])=[N:7][CH:6]=1)(O)=O.[O:22]1CCCC1>C1(C)C=CC=CC=1>[Cl:17][C:12]1[CH:13]=[CH:14][CH:15]=[CH:16][C:11]=1[CH2:10][N:9]1[C:5]([CH2:4][OH:22])=[CH:6][N:7]=[C:8]1[S:18][CH2:19][CH2:20][CH3:21]
|
Inputs
Step One
|
Name
|
5-carboxymethyl-1-(2-chlorophenyl)methyl-2-propylthio-1H-imidazole
|
|
Quantity
|
3.74 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(O)CC1=CN=C(N1CC1=C(C=CC=C1)Cl)SCCC
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC1
|
Step Two
[Compound]
|
Name
|
diisobutyl-alumninum hydride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-78 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at -78° C. for 1.5 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to slowly warm to room temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reation was quenched
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
by pouring
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the product was extracted into methylene chloride
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic extracts were washed with water, 5% sodium carbonate solution and brine
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Crystallization from ethanol/water
|
Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=CC=C1)CN1C(=NC=C1CO)SCCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
